molecular formula C17H14BrNO3 B6187263 methyl 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylate CAS No. 1427571-14-9

methyl 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylate

Cat. No.: B6187263
CAS No.: 1427571-14-9
M. Wt: 360.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “methyl 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylate” is a derivative of indole, which is a heterocyclic compound. The indole structure is a combination of a benzene ring and a pyrrole ring. In this compound, the indole is substituted with a benzyloxy group at the 4-position, a bromo group at the 7-position, and a methyl carboxylate group at the 2-position .


Molecular Structure Analysis

The molecular structure of this compound would likely show the indole core structure, with the various substituents (benzyloxy, bromo, and methyl carboxylate) attached at the appropriate positions .


Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds are known to undergo reactions like protodeboronation . This reaction involves the removal of a boron group from a boronic ester .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, similar compounds with a benzyloxy group are often solids at room temperature .

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s being used as a drug, the mechanism would depend on the specific biological target. If it’s being used in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants .

Future Directions

The future directions for this compound would depend on its intended use. If it’s a novel compound, further studies could be done to explore its properties, potential uses, and safety .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylate involves the bromination of 1H-indole-2-carboxylic acid, followed by the protection of the carboxylic acid group with methyl esterification and the introduction of a benzyloxy group at the 4-position of the indole ring. The final step involves the deprotection of the benzyloxy group to yield the target compound.", "Starting Materials": [ "1H-indole-2-carboxylic acid", "Bromine", "Methyl alcohol", "Sodium hydroxide", "Benzyl alcohol", "Thionyl chloride", "Triethylamine", "Dimethylformamide", "Diisopropylethylamine", "N,N-Dimethylaminopyridine" ], "Reaction": [ "Step 1: Bromination of 1H-indole-2-carboxylic acid with bromine in the presence of sodium hydroxide to yield 7-bromo-1H-indole-2-carboxylic acid", "Step 2: Protection of the carboxylic acid group by esterification with methyl alcohol and thionyl chloride in the presence of triethylamine to yield methyl 7-bromo-1H-indole-2-carboxylate", "Step 3: Introduction of a benzyloxy group at the 4-position of the indole ring by reaction with benzyl alcohol in the presence of N,N-dimethylaminopyridine and diisopropylethylamine to yield methyl 4-(benzyloxy)-7-bromo-1H-indole-2-carboxylate", "Step 4: Deprotection of the benzyloxy group by hydrogenation in the presence of palladium on carbon to yield methyl 7-bromo-1H-indole-2-carboxylate" ] }

CAS No.

1427571-14-9

Molecular Formula

C17H14BrNO3

Molecular Weight

360.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.